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Compound of Interest

Compound Name: Proglumide hemicalcium

Cat. No.: B3331631

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
document provides a comprehensive, step-by-step guide for the safe and compliant disposal of
Proglumide hemicalcium, a cholecystokinin (CCK) receptor antagonist used in research.
Adherence to these procedures is essential to protect personnel and the environment.

While a specific Safety Data Sheet (SDS) for Proglumide hemicalcium was not found, the
following procedures are based on information from SDS documents for Proglumide and its
sodium salt, as well as general guidelines for the disposal of pharmaceutical waste from
research laboratories. The fundamental principle is to treat Proglumide hemicalcium as a
chemical waste product and manage its disposal through a licensed and regulated waste
stream.

l. Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure all relevant personnel are familiar with the
following safety protocols.

Personal Protective Equipment (PPE):
o Eye Protection: Wear appropriate safety glasses.

e Hand Protection: Use chemical-resistant gloves (minimum standard BS EN 374:2003).
Inspect gloves before use.
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» Body Protection: Wear a lab coat or other appropriate protective clothing.

» Respiratory Protection: If there is a risk of dust or aerosol formation, use a suitable respirator
in a well-ventilated area, preferably within a chemical fume hood.

Engineering Controls:

o Work in a well-ventilated area, ideally within a certified chemical fume hood, especially when
handling the powder form of the compound.

o Ensure that a safety shower and eyewash station are readily accessible.

Il. Step-by-Step Disposal Procedure

This procedure outlines the necessary steps for the compliant disposal of Proglumide
hemicalcium waste.

Step 1: Waste Identification and Segregation

e Do not mix Proglumide hemicalcium with other waste streams. It should be segregated as
a non-hazardous or hazardous chemical waste, depending on the assessment by your
institution's environmental health and safety (EHS) department and local regulations.

e Any materials contaminated with Proglumide hemicalcium, such as pipette tips, vials, and
absorbent paper, should also be disposed of in the same designated chemical waste
container.

Step 2: Waste Collection and Containerization

o Use a designated, properly labeled, and leak-proof container for collecting Proglumide
hemicalcium waste.

e The container must be compatible with the chemical. A high-density polyethylene (HDPE)
container is generally suitable.

e The container lid should be securely fastened when not in use.

Step 3: Labeling the Waste Container
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e The waste container must be clearly labeled with the following information:

o

The words "Hazardous Waste" or "Chemical Waste" as required by your institution.

[¢]

The full chemical name: "Proglumide hemicalcium"

[¢]

The concentration and quantity of the waste.

The date the waste was first added to the container.

[e]

o

The name and contact information of the generating laboratory or researcher.

[¢]

Any relevant hazard warnings (e.g., "Handle with Care").
Step 4: Storage of Chemical Waste

o Store the sealed and labeled waste container in a designated, secure, and well-ventilated
waste accumulation area.

e This area should be away from general laboratory traffic and incompatible chemicals.

¢ Follow your institution's guidelines for the maximum allowable storage time for chemical
waste.

Step 5: Arranging for Disposal

o Contact your institution's EHS department or a licensed chemical waste disposal contractor
to arrange for the pickup and disposal of the Proglumide hemicalcium waste.

o Provide the disposal contractor with a complete and accurate description of the waste.

e Do not attempt to dispose of Proglumide hemicalcium down the drain or in the regular
trash. This is a violation of environmental regulations.[1][2]

Step 6: Documentation

e Maintain a detailed record of the disposal process, including the date, quantity of waste, and
the name of the disposal company. This documentation is crucial for regulatory compliance
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and institutional safety audits.[3]

lll. Spill Management

In the event of a spill, follow these procedures immediately:

e Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

o Ventilate: If it is safe to do so, increase ventilation in the area, for instance, by using a fume
hood.

o Wear Appropriate PPE: Before cleaning the spill, don the appropriate personal protective
equipment as outlined in Section I.

» Contain the Spill: For a solid spill, carefully sweep or scoop the material into a designated
waste container. For a liquid spill, cover it with a suitable absorbent material (e.g.,
vermiculite, sand, or a commercial absorbent pad).

o Clean the Area: Once the spilled material is collected, decontaminate the area with a suitable
cleaning agent and water.

» Dispose of Spill Debris: All materials used for cleaning the spill (absorbent pads,
contaminated gloves, etc.) must be placed in the designated chemical waste container for
Proglumide hemicalcium.

o Report the Spill: Report the incident to your laboratory supervisor and EHS department,
following your institution's spill reporting protocol.

IV. Regulatory Framework

The disposal of chemical waste, including Proglumide hemicalcium, is governed by a set of
federal, state, and local regulations. In the United States, the primary federal regulation is the
Resource Conservation and Recovery Act (RCRA), which is enforced by the Environmental
Protection Agency (EPA).[2][4] Research laboratories are required to manage their hazardous
waste from "cradle to grave,"” meaning from the point of generation to its final disposal.[3]
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It is imperative for all laboratory personnel to be trained on these regulations and to adhere
strictly to the disposal policies and procedures established by their institution.

Disclaimer: This document provides general guidance. Always consult your institution's specific
waste disposal protocols and the relevant local, state, and federal regulations before disposing
of any chemical waste.

Data Presentation

Table 1: Chemical and Physical Properties of Proglumide

Property Value

Molecular Formula C18H26N204

Molecular Weight 334.41 g/mol [5]

CAS Number 6620-60-6[6]

Appearance Solid

Water Solubility Soluble (as sodium salt)[7]

Logical Relationships Diagram

Below is a diagram illustrating the decision-making process for the proper disposal of
Proglumide hemicalcium.
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Caption: Workflow for the proper disposal of Proglumide hemicalcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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